molecular formula C21H34O5 B1239350 11,9-Epoxycarbonyl-pgh1 CAS No. 72580-46-2

11,9-Epoxycarbonyl-pgh1

Cat. No. B1239350
CAS RN: 72580-46-2
M. Wt: 366.5 g/mol
InChI Key: UIIQMIMDJKGTIQ-CDIPTNKSSA-N
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Description

11,9-Epoxycarbonyl-pgh1, also known as 11,9-Epoxycarbonyl-pgh1, is a useful research compound. Its molecular formula is C21H34O5 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
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properties

CAS RN

72580-46-2

Product Name

11,9-Epoxycarbonyl-pgh1

Molecular Formula

C21H34O5

Molecular Weight

366.5 g/mol

IUPAC Name

7-[(1R,4S,5R,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-2-oxabicyclo[2.2.1]heptan-5-yl]heptanoic acid

InChI

InChI=1S/C21H34O5/c1-2-3-6-9-15(22)12-13-17-16(18-14-19(17)26-21(18)25)10-7-4-5-8-11-20(23)24/h12-13,15-19,22H,2-11,14H2,1H3,(H,23,24)/b13-12+/t15-,16+,17+,18-,19+/m0/s1

InChI Key

UIIQMIMDJKGTIQ-CDIPTNKSSA-N

Isomeric SMILES

CCCCC[C@@H](/C=C/[C@H]1[C@H]2C[C@@H]([C@@H]1CCCCCCC(=O)O)C(=O)O2)O

SMILES

CCCCCC(C=CC1C2CC(C1CCCCCCC(=O)O)C(=O)O2)O

Canonical SMILES

CCCCCC(C=CC1C2CC(C1CCCCCCC(=O)O)C(=O)O2)O

synonyms

11,9-epoxycarbonyl-PGH1
11,9-epoxycarbonylprostaglandin H1

Origin of Product

United States

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